17-(Pyridin-3-yl)androsta-5,16-dien-3-ol

• CAS No.: 154229-19-3
• Product Name: 17-(Pyridin-3-yl)androsta-5,16-dien-3-ol
• Molecular Formula: C24H31NO
• Molecular Weight: 349.5 g/mol
• IUPAC Name: (3S,8R,9S,10R,13S,14S)-10,13-dimethyl-17-pyridin-3-yl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• Standard InChI: InChI=1S/C24H31NO/c1-23-11-9-18(26)14-17(23)5-6-19-21-8-7-20(16-4-3-13-25-15-16)24(21,2)12-10-22(19)23/h3-5,7,13,15,18-19,21-22,26H,6,8-12,14H2,1-2H3/t18-,19-,21-,22-,23-,24+/m0/s1
• Standard InChIKey: GZOSMCIZMLWJML-VJLLXTKPSA-N
• Isomeric SMILES: C[C@]12CC[C@@H](CC1=CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC=C4C5=CN=CC=C5)C)O
• Canonical SMILES: CC12CCC(CC1=CCC3C2CCC4(C3CC=C4C5=CN=CC=C5)C)O
• Appearance: White Solid
• Melting Point: 224-226 °C
• Description: Abiraterone is a steroidal compound with antiandrogen activity. Abiraterone inhibits the enzymatic activity of steroid 17alpha-monooxygenase (17alpha-hydrolase/C17,20 lyase complex; CYP17A1), a member of the cytochrome p450 family that catalyzes the 17alpha-hydroxylation of steroid intermediates involved in testosterone synthesis. Administration of this agent may suppress testosterone production by both the testes and the adrenals to castrate-range levels.; Abiraterone is an antiandrogen used to treat metastatic, castration-resistant prostate cancer. Abiraterone is associated with a not uncommon rate of serum enzyme elevation during therapy, but has not been clearly linked to cases of clinically apparent liver injury with jaundice.; Abiraterone is a 3beta-sterol that is androsta-5,16-dien-3beta-ol substituted at position 17 by a 3-pyridyl group. Administered as the O-acetate, it is used for treatment of metastatic castrate-resistant prostate cancer. It has a role as an antineoplastic agent and an EC 1.14.99.9 (steroid 17alpha-monooxygenase) inhibitor. It is a 3beta-sterol and a member of pyridines. It derives from a hydride of an androstane.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 17-(3-pyridyl)androsta-5,16-dien-3beta-ol; abiraterone; CB 7598; CB-7598; CB7598
• PubChem Compound: 132971
• Last Modified: Nov 11 2021